Cas no 1715912-97-2 (4-bromo-6-methyl-1H-indazol-3-amine)

• Product Name: 4-bromo-6-methyl-1H-indazol-3-amine
• CAS No: 1715912-97-2
• MF: C₈H₈BrN₃
• MW: 226.073220252991
• MDL: MFCD29058654
• CID: 4613475
• PubChem ID: 118046906
• Update Time: 2025-06-08

4-bromo-6-methyl-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-methyl-1H-indazol-3-amine
• 1H-Indazol-3-amine, 4-bromo-6-methyl-

• MDL： MFCD29058654
• Inchi： 1S/C8H8BrN3/c1-4-2-5(9)7-6(3-4)11-12-8(7)10/h2-3H,1H3,(H3,10,11,12)
• InChI Key： OECVNPHOPGPKCE-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Br)=CC(C)=C2)C(N)=N1

Additional information on 4-bromo-6-methyl-1H-indazol-3-amine

Introduction to 4-Bromo-6-Methyl-1H-Indazol-3-Amine (CAS No. 1715912-97-2)

4-Bromo-6-methyl-1H-indazol-3-amine (CAS No. 1715912-97-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indazoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The unique structure of 4-bromo-6-methyl-1H-indazol-3-amine makes it a valuable candidate for various therapeutic applications.

The chemical structure of 4-bromo-6-methyl-1H-indazol-3-amine consists of an indazole ring with a bromine substituent at the 4-position and a methyl group at the 6-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting target for drug discovery and development. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutics.

In the context of medicinal chemistry, 4-bromo-6-methyl-1H-indazol-3-amine has been investigated for its ability to modulate various biological pathways. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can inhibit the activity of certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry in 2022 evaluated the anti-cancer properties of 4-bromo-6-methyl-1H-indazol-3-amine. The researchers found that this compound exhibited significant cytotoxic effects against several cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and cell cycle arrest, thereby inhibiting tumor growth.

Beyond its anti-cancer potential, 4-bromo-6-methyl-1H-indazol-3-amine has also shown promise in neurodegenerative diseases. A recent study published in the Journal of Neurochemistry explored its neuroprotective effects in models of Parkinson's disease. The results indicated that this compound could reduce oxidative stress and prevent neuronal cell death, suggesting its potential as a therapeutic agent for neurodegenerative disorders.

The pharmacokinetic properties of 4-bromo-6-methyl-1H-indazol-3-amine have also been studied to assess its suitability as a drug candidate. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for effective drug delivery and therapeutic efficacy. Additionally, preliminary toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, further supporting its potential for clinical development.

In conclusion, 4-bromo-6-methyl-1H-indazol-3-amine (CAS No. 1715912-97-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover more about its mechanisms of action and potential clinical applications, contributing to the advancement of drug discovery and therapeutic innovation.